Magnesium acetate tetrahydrate

Specification

• Description: Magnesium acetate tetrahydrate is a hydrated form of anhydrous magnesium acetate salt with the chemical formula of Mg(CH3COO)2 • 4H2O. As a salt form of magnesium, magnesium acetate is one of the bioavailable forms of magnesium and forms a very water soluble compound. Magnesium is an essential element and second most abundant cation in the body that plays a key role in maintaining normal cellular function such as production of ATP and efficient enzyme activity. Magnesium acetate tetrahydrate can be used as an electrolyte supplementation or a reagent in molecular biology experiments.; Magnesium Acetate Tetrahydrate is the hydrated acetate salt form of magnesium. Magnesium is a divalent cation essential for a number of biochemical processes involved in nerve signaling, bone mineralization and muscle contractions. About 350 enzymes involved in glycolysis and the Krebs cycle, formation of cyclic-AMP and ATP, cellular signal transduction and protein and nucleic acid synthesis are dependent on magnesium.; See also: Magnesium Cation (has active moiety) ... View More ...
• CAS No.: 16674-78-5
• Molecular Formula: C2H6MgO3
• Molecular Weight: 102.37 g/mol
• IUPAC Name: magnesium;diacetate;tetrahydrate
• Standard InChI: InChI=1S/C2H4O2.Mg.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
• Standard InChI Key: IONBZDGFUXRXLQ-UHFFFAOYSA-N
• SMILES: CC(=O)[O-].CC(=O)[O-].O.O.O.O.[Mg+2]
• Canonical SMILES: CC(=O)O.O.[Mg]
• Boiling Point: 117.1 °C at 760 mmHg